Cas no 1803648-64-7 (6-Amino-4-(aminomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine)

6-Amino-4-(aminomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine is a fluorinated pyridine derivative with a unique structural framework, featuring both amino and trifluoromethoxy functional groups. Its trifluoromethyl and trifluoromethoxy substituents enhance electron-withdrawing properties, making it valuable in pharmaceutical and agrochemical research. The presence of dual amino groups offers versatile reactivity for further functionalization, enabling applications in heterocyclic synthesis and ligand design. The compound’s stability and distinct electronic profile make it suitable for developing bioactive molecules, particularly in medicinal chemistry for targeted drug discovery. Its structural complexity allows for precise modifications, supporting advanced studies in fluorinated compound applications.

6-Amino-4-(aminomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine structure

1803648-64-7 structure

Product Name:6-Amino-4-(aminomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine

CAS No:1803648-64-7

MF:C₈H₇F₆N₃O

MW:275.151102304459

CID:4932127

Update Time:2025-06-13

6-Amino-4-(aminomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

- 6-Amino-4-(aminomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine
- Inchi： 1S/C8H7F6N3O/c9-7(10,11)5-3(2-15)1-4(16)17-6(5)18-8(12,13)14/h1H,2,15H2,(H2,16,17)
- InChI Key： MQFQSIHTNZJGLB-UHFFFAOYSA-N
- SMILES： FC(C1C(=NC(=CC=1CN)N)OC(F)(F)F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 10
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 281
XLogP3: 1.8
Topological Polar Surface Area: 74.2

6-Amino-4-(aminomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A022001225-500mg	6-Amino-4-(aminomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine	1803648-64-7	97%	500mg	$1,009.40	2022-03-01
Alichem	A022001225-1g	6-Amino-4-(aminomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine	1803648-64-7	97%	1g	$1,629.60	2022-03-01

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Additional information on 6-Amino-4-(aminomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine

Comprehensive Overview of 6-Amino-4-(aminomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine (CAS No. 1803648-64-7)

6-Amino-4-(aminomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine (CAS No. 1803648-64-7) is a highly specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and advanced material science. This compound, characterized by its unique trifluoromethoxy and trifluoromethyl functional groups, exhibits remarkable chemical properties that make it a valuable intermediate in the synthesis of novel bioactive molecules. Its aminomethyl and amino substituents further enhance its reactivity, enabling diverse applications in drug discovery and molecular design.

In recent years, the demand for fluorinated pyridine derivatives like 6-Amino-4-(aminomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine has surged due to their exceptional metabolic stability and lipophilicity, which are critical for improving drug bioavailability. Researchers are particularly interested in how this compound's trifluoromethyl group influences binding affinity in target proteins, a topic frequently searched in AI-driven drug discovery platforms. Additionally, its potential role in crop protection chemicals aligns with the growing focus on sustainable agriculture and green chemistry solutions.

The synthesis of CAS No. 1803648-64-7 involves multi-step organic reactions, often leveraging palladium-catalyzed cross-coupling or nucleophilic aromatic substitution techniques. These methods are widely discussed in academic forums and patent literature, reflecting the compound's industrial relevance. Analytical studies using NMR spectroscopy and high-resolution mass spectrometry confirm its structural integrity, while computational modeling (e.g., DFT calculations) predicts its electronic properties—a hot topic in computational chemistry communities.

From a commercial perspective, 6-Amino-4-(aminomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine is supplied by leading fine chemical manufacturers under stringent quality controls. Its applications extend to OLED materials and liquid crystal formulations, where its fluorinated backbone enhances thermal stability—a key concern in electronics manufacturing. Environmental scientists also explore its degradation pathways, addressing PFAS alternatives debates, a trending search query in environmental science circles.

Future research directions for this compound include optimizing its scalable synthesis and exploring structure-activity relationships (SAR) in medicinal chemistry. As precision medicine and bioconjugation technologies advance, the demand for tailored heterocyclic building blocks like this pyridine derivative is expected to grow exponentially. Its compatibility with click chemistry protocols further positions it as a versatile tool for biomolecular engineering.

In conclusion, 6-Amino-4-(aminomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine (CAS No. 1803648-64-7) represents a cutting-edge intersection of chemistry and technology. Its multifaceted applications—from drug development to advanced materials—underscore its importance in contemporary scientific innovation. As industries prioritize sustainable synthesis and molecular diversity, this compound will undoubtedly remain a focal point in both academic and industrial research.